Cas no 61372-95-0 (2-Propenoic acid, 2-cyano-3-(4-ethenylphenyl)-)

• Product Name: 2-Propenoic acid, 2-cyano-3-(4-ethenylphenyl)-
• CAS No: 61372-95-0
• MF: C₁₂H₉NO₂
• MW: 199.205363035202
• CID: 481761
• PubChem ID: 71396381
• Update Time: 2025-04-19

2-Propenoic acid, 2-cyano-3-(4-ethenylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-cyano-3-(4-ethenylphenyl)-
• 2-cyano-3-(4-ethenylphenyl)prop-2-enoic acid
• DTXSID20817950
• 61372-95-0

• Inchi： 1S/C12H9NO2/c1-2-9-3-5-10(6-4-9)7-11(8-13)12(14)15/h2-7H,1H2,(H,14,15)
• InChI Key： OKOYYFZVGFGDDY-UHFFFAOYSA-N
• SMILES： OC(C(C#N)=CC1C=CC(C=C)=CC=1)=O

Computed Properties

• Exact Mass: 199.06337
• Monoisotopic Mass: 199.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• PSA: 61.09